Cas no 1449581-02-5 (4-Bromo-7-Fluoro-5-Methyl-1H-Indole)

• Product Name: 4-Bromo-7-Fluoro-5-Methyl-1H-Indole
• CAS No: 1449581-02-5
• MF: C₉H₇BrFN
• MW: 228.06098484993
• MDL: MFCD28403735
• CID: 4600524
• PubChem ID: 89739137
• Update Time: 2025-06-12

4-Bromo-7-Fluoro-5-Methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-Fluoro-5-Methyl-1H-Indole
• 1H-Indole, 4-bromo-7-fluoro-5-methyl-

• MDL： MFCD28403735
• Inchi： 1S/C9H7BrFN/c1-5-4-7(11)9-6(8(5)10)2-3-12-9/h2-4,12H,1H3
• InChI Key： WRNMGFNXEUPRBP-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=C(C)C=C2F)C=C1

Computed Properties

• Exact Mass: 226.97459g/mol
• Monoisotopic Mass: 226.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-Bromo-7-Fluoro-5-Methyl-1H-Indole

Introduction to 4-Bromo-7-Fluoro-5-Methyl-1H-Indole (CAS No. 1449581-02-5)

4-Bromo-7-Fluoro-5-Methyl-1H-Indole (CAS No. 1449581-02-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound belongs to the indole family, which is well-documented for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both bromo and fluoro substituents, along with a methyl group, introduces unique electronic and steric properties that make this molecule an attractive scaffold for drug discovery.

The structural features of 4-Bromo-7-Fluoro-5-Methyl-1H-Indole contribute to its reactivity and functionality. The bromine atom at the 4-position provides a handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules. The fluorine substituent at the 7-position enhances lipophilicity and metabolic stability, while the methyl group at the 5-position influences the overall electronic distribution and binding affinity to biological targets.

In recent years, there has been a surge in research focused on indole derivatives as potential therapeutic agents. 4-Bromo-7-Fluoro-5-Methyl-1H-Indole has been explored in several preclinical studies for its potential applications in oncology. Its ability to modulate intracellular signaling pathways has made it a candidate for developing small-molecule inhibitors targeting enzymes involved in cancer progression. For instance, studies have suggested that this compound may interfere with tyrosine kinase activity, which is crucial for cell proliferation and survival in malignant cells.

Moreover, the fluorinated indole scaffold has shown promise in enhancing drug bioavailability and reducing degradation by metabolic enzymes. This property is particularly valuable in pharmaceutical development, where maximizing therapeutic efficacy while minimizing side effects is paramount. The brominated derivative also offers advantages in terms of synthetic accessibility, allowing researchers to easily append additional functional groups or linkers for targeted drug delivery systems.

Recent advancements in computational chemistry have further highlighted the potential of 4-Bromo-7-Fluoro-5-Methyl-1H-Indole as a lead compound. Molecular docking studies have identified its binding interactions with various protein targets, including transcription factors and receptor proteins implicated in inflammatory diseases. These findings align with emerging research indicating that indole derivatives can serve as modulators of immune responses, making them relevant for therapeutic strategies against autoimmune disorders.

The pharmacokinetic profile of this compound is another area of interest. Preliminary data suggest that 4-Bromo-7-Fluoro-5-Methyl-1H-Indole exhibits reasonable solubility and stability under physiological conditions, which are critical factors for drug formulation and absorption. Additionally, its moderate molecular weight and absence of polar functional groups enhance its permeability across biological membranes, facilitating cellular uptake.

In conclusion, 4-Bromo-7-Fluoro-5-Methyl-1H-Indole represents a promising candidate for further exploration in medicinal chemistry. Its unique structural attributes combined with recent findings from preclinical studies position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new biological functions of indole derivatives, compounds like this one are likely to play an increasingly significant role in addressing unmet medical needs across multiple disease areas.